Cas no 39828-57-4 (Nickel(2+);5,10,15,20-tetrakis(4-methoxyphenyl)porphyrin-22,24-diide)

• Product Name: Nickel(2+);5,10,15,20-tetrakis(4-methoxyphenyl)porphyrin-22,24-diide
• CAS No: 39828-57-4
• MF: C₄₈H₃₆N₄O₄Ni
• MW: 791.517
• MDL: MFCD07787297
• CID: 2201060
• PubChem ID: 636320
• Update Time: 2025-05-24

Nickel(2+);5,10,15,20-tetrakis(4-methoxyphenyl)porphyrin-22,24-diide Chemical and Physical Properties

Names and Identifiers

• 39828-57-4
• Nickel(II)tetramethoxyphenylporphyrin
• nickel(2+);5,10,15,20-tetrakis(4-methoxyphenyl)porphyrin-22,24-diide
• WIHHBQHMISDZOC-NHZJRHMYSA-N
• Nickel, [5,10,15,20-tetrakis(4-methoxyphenyl)-21H,23H-porphinato(2-)-N21,N22,N23,N24]-, (SP-4-1)-
• Nickel(2+);5,10,15,20-tetrakis(4-methoxyphenyl)porphyrin-22,24-diide

• MDL： MFCD07787297
• Inchi： InChI=1S/C48H36N4O4.Ni/c1-53-33-13-5-29(6-14-33)45-37-21-23-39(49-37)46(30-7-15-34(54-2)16-8-30)41-25-27-43(51-41)48(32-11-19-36(56-4)20-12-32)44-28-26-42(52-44)47(40-24-22-38(45)50-40)31-9-17-35(55-3)18-10-31;/h5-28H,1-4H3;/q-2;+2
• InChI Key： WIHHBQHMISDZOC-UHFFFAOYSA-N
• SMILES： N/A

Computed Properties

• Exact Mass: 790.208997g/mol
• Monoisotopic Mass: 790.208997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 57
• Rotatable Bond Count: 8
• Complexity: 1440
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Melting Point: 275.75 ºC

Additional information on Nickel(2+);5,10,15,20-tetrakis(4-methoxyphenyl)porphyrin-22,24-diide

Nickel(2+);5,10,15,20-tetrakis(4-methoxyphenyl)porphyrin-22,24-diide (CAS No. 39828-57-4): A Comprehensive Overview

Nickel(2+);5,10,15,20-tetrakis(4-methoxyphenyl)porphyrin-22,24-diide (CAS No. 39828-57-4) is a metalloporphyrin compound that has garnered significant attention in the fields of chemistry, materials science, and biomedicine. This compound is characterized by its unique molecular structure and versatile properties, making it a valuable material for various applications. In this article, we will delve into the chemical structure, synthesis methods, properties, and potential applications of this compound.

The chemical structure of Nickel(2+);5,10,15,20-tetrakis(4-methoxyphenyl)porphyrin-22,24-diide consists of a porphyrin core with four methoxyphenyl substituents and a central nickel ion. The porphyrin ring is a macrocyclic compound with a highly conjugated system, which imparts unique electronic and photophysical properties to the molecule. The methoxy groups on the phenyl rings enhance the solubility and stability of the compound in various solvents.

The synthesis of Nickel(2+);5,10,15,20-tetrakis(4-methoxyphenyl)porphyrin-22,24-diide typically involves the condensation of 4-methoxybenzaldehyde with pyrrole in the presence of an acid catalyst to form the free base porphyrin. Subsequently, the free base is metallated with nickel(II) acetate or another suitable nickel salt to yield the desired metalloporphyrin. This synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity.

One of the key properties of Nickel(2+);5,10,15,20-tetrakis(4-methoxyphenyl)porphyrin-22,24-diide is its strong absorption in the visible region of the electromagnetic spectrum. The compound exhibits characteristic Soret and Q bands in its UV-Vis absorption spectrum, which are typical for porphyrins. These absorption features make it an excellent candidate for applications in photonic devices and solar energy conversion systems.

In addition to its optical properties, Nickel(2+);5,10,15,20-tetrakis(4-methoxyphenyl)porphyrin-22,24-diide also demonstrates remarkable catalytic activity. Recent studies have shown that this metalloporphyrin can act as an efficient catalyst for various chemical reactions, including oxidation reactions and hydrogenation processes. The central nickel ion plays a crucial role in these catalytic activities by facilitating electron transfer and substrate binding.

Another area where Nickel(2+);5,10,15,20-tetrakis(4-methoxyphenyl)porphyrin-22,24-diide has shown promise is in biomedical applications. Due to its photophysical properties and biocompatibility, this compound has been explored for use in photodynamic therapy (PDT). In PDT, photosensitizers like metalloporphyrins are used to generate reactive oxygen species (ROS) upon light activation, which can selectively destroy cancer cells while minimizing damage to healthy tissues.

Furthermore, Nickel(2+);5,10,15,20-tetrakis(4-methoxyphenyl)porphyrin-22,24-diide has been investigated for its potential as a biomarker or imaging agent. The ability to tune its optical properties through structural modifications makes it suitable for fluorescence imaging techniques. Researchers have also explored its use in targeted drug delivery systems due to its ability to encapsulate and release therapeutic agents under specific conditions.

The stability of Nickel(2+);5,10,15,20-tetrakis(4-methoxyphenyl)porphyrin-22,24-diide is another important aspect that contributes to its wide range of applications. The compound exhibits good thermal stability and resistance to degradation under various environmental conditions. This stability ensures that it maintains its functional properties over extended periods of use.

In conclusion, Nickel(2+);5,10,15,20-tetrakis(4-methoxyphenyl)porphyrin-233987698769876987698769876987698769876987698769876987698769876987698769876idde (CAS No. 398333333333333333) is a versatile metalloporphyrin with a rich array of properties that make it suitable for diverse applications in chemistry and biomedicine. Its unique chemical structure and functional characteristics have led to significant advancements in fields such as catalysis, photonic devices, and biomedical research. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in future technological developments.